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Compound of Interest

Compound Name: 6-Bromohexanal

L Get Quote

Cat. No.: B1279084

For Immediate Implementation: This document provides essential safety protocols and
logistical plans for the handling and disposal of 6-Bromohexanal. Designed for researchers,
scientists, and drug development professionals, this guide ensures the safe and compliant use
of this chemical in a laboratory setting.

Essential Safety and Hazard Information

6-Bromohexanal is a combustible liquid that can cause skin, eye, and respiratory irritation.[1]
Adherence to proper personal protective equipment (PPE) protocols and handling procedures
is critical to mitigate these risks. The following tables summarize the key quantitative data for 6-

Bromohexanal.
Property Value
Molecular Formula C6H11Bro

Molecular Weight 179.05 g/mol [1][2]

Boiling Point 207.2 £ 23.0 °C at 760 mmHg[3]
Density 1.3+ 0.1 g/cm3[3]

Flash Point 63.9 £ 9.9 °C[4]

Physical State Liquid[5]

Appearance Clear[5]
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GHS Hazard .
. Code Description

Classifications
Flammable Liquids H227 Combustible liquid[1]
Skin Corrosion/Irritation H315 Causes skin irritation[1]
Serious Eye Damage/Eye . o

o H319 Causes serious eye irritation[1]
Irritation
Specific Target Organ Toxicity H335 May cause respiratory
(Single Exposure) irritation[1]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is mandatory to prevent exposure through inhalation, skin, or
eye contact.

Protection Type Specification

Chemical safety goggles compliant with EU

Eye and Face
Standard EN166 or OSHA 29 CFR 1910.133.

Chemical-resistant, impermeable gloves (e.g.,
Hand Nitrile rubber). Inspect gloves for integrity before

each use.

Wear suitable protective clothing, such as a lab

Body .

coat, to prevent skin contact.

Use only in a well-ventilated area or under a
Respiratory chemical fume hood. If ventilation is inadequate,

wear a suitable respirator.

Procedural Guidance for Handling and Disposal

Strict adherence to the following step-by-step procedures is essential for the safe handling and
disposal of 6-Bromohexanal.
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Handling and Storage

o Ventilation: Always handle 6-Bromohexanal in a well-ventilated place, preferably within a
chemical fume hood.[2]

e Avoid Contact: Take measures to avoid contact with skin and eyes, and prevent breathing in
mists, gases, or vapors.[2]

o Safe Handling Practices: Wear the appropriate protective clothing and equipment.[2]

o Storage: Store in a tightly closed container in a dry, well-ventilated area.[5]

Accidental Release Measures

o Ensure Ventilation: Make sure there is adequate ventilation in the event of a spill.

o Personal Precautions: Use personal protective equipment and avoid breathing vapors, mist,
or gas.[2] Evacuate personnel to safe areas.[2]

e Environmental Precautions: Prevent the chemical from entering drains to avoid
environmental discharge.[2]

o Containment and Cleanup: Collect the spillage and place it in a suitable, closed container for
disposal.[2]

Disposal Plan

» Waste Collection: Collect waste 6-Bromohexanal in a dedicated, properly labeled, and
sealed container.

» Regulatory Compliance: Dispose of the contents and the container at an approved waste
disposal plant, following all local, state, and federal regulations.[5][6] Do not empty into
drains.[5][6]

Emergency First-Aid Procedures
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Exposure Route First-Aid Measures

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If the person is not

Inhalation . . i o
breathing, provide artificial respiration and seek
immediate medical attention.[2]
Immediately remove contaminated clothing.
Skin Contact Wash the affected area with soap and plenty of

water and consult a doctor.[2]

Rinse the eyes with pure water for at least 15
Eye Contact ) ) ]
minutes and seek medical advice.[2]

Rinse the mouth with water. Do not induce
) vomiting. Never give anything by mouth to an
Ingestion . .
unconscious person. Call a doctor or Poison

Control Center immediately.[2]

Safety Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of 6-Bromohexanal,
from preparation to disposal.
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Preparation
- Review SDS
- Ensure fume hood is operational
- Gather all required PPE

l

Don PPE
- Safety Goggles
- Chemical-Resistant Gloves
- Lab Coat

Chemical Handling
- Work in fume hood

- Avoid skin/eye contact
- Avoid inhalation of vapors

I
I
If storing : In case of spill

Spill Response

- Evacuate area
- Wear appropriate PPE
- Contain and collect spill

Temporary Storage
- Tightly sealed container
- Well-ventilated area

After use

Waste Collection
- Collect in labeled, sealed container

Disposal
- Follow institutional and regulatory guidelines
- Use approved waste disposal service

Decontamination
- Clean work area
- Remove and dispose of PPE correctly

End of Process

Workflow for Safe Handling of 6-Bromohexanal

Click to download full resolution via product page

Caption: Workflow for the safe handling of 6-Bromohexanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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